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Compound of Interest

Compound Name: STO-609 acetate

Cat. No.: B2731821 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

STO-609 acetate is a potent, selective, and cell-permeable inhibitor of Ca²⁺/calmodulin-

dependent protein kinase kinase (CaMKK). It is a valuable tool for investigating the

physiological roles of the CaMKK signaling pathway. Specifically, STO-609 acetate inhibits

both CaMKKα and CaMKKβ isoforms, which are upstream activators of CaMKI, CaMKIV, and

AMP-activated protein kinase (AMPK). This document provides detailed protocols for the

preparation, storage, and handling of STO-609 acetate stock solutions in Dimethyl Sulfoxide

(DMSO) for use in various research applications.

I. Physicochemical Properties and Solubility
STO-609 acetate is a crystalline solid. It is crucial to understand its physical and chemical

properties for accurate stock solution preparation and experimental design.
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Property Value References

Chemical Name

7-Oxo-7H-benzimidazo[2,1-

a]benz[de]isoquinoline-3-

carboxylic acid acetate

[1][2]

Molecular Formula C₁₉H₁₀N₂O₃・C₂H₄O₂ [1][2]

Molecular Weight 374.35 g/mol [1][2]

CAS Number 1173022-21-3 [1][2]

Appearance Yellow crystalline solid [3]

Purity ≥97% [1]

Solubility in DMSO Up to 25 mM [4]

Storage of Solid
-20°C, protect from light, store

with a desiccant
[5]

II. Signaling Pathway of CaMKK Inhibition by STO-
609
STO-609 acts as a competitive inhibitor at the ATP-binding site of CaMKKα and CaMKKβ. This

inhibition prevents the downstream activation of CaMKI, CaMKIV, and AMPK, thereby

modulating numerous cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://hellobio.com/sto609-acetate.html
https://www.tocris.com/products/sto-609-acetate_1551
https://www.stressmarq.com/products/small-molecules/inhibitor/sto-609-sih-479/
https://www.abcam.com/en-us/products/biochemicals/sto-609-acetate-cam-kk-inhibitor-ab141591
https://cdn.stemcell.com/media/files/pis/DX20701-PIS_1_0_0.pdf
https://www.benchchem.com/product/b2731821#preparing-sto-609-acetate-stock-solution-in-dmso
https://www.benchchem.com/product/b2731821#preparing-sto-609-acetate-stock-solution-in-dmso
https://www.benchchem.com/product/b2731821#preparing-sto-609-acetate-stock-solution-in-dmso
https://www.benchchem.com/product/b2731821#preparing-sto-609-acetate-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2731821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2731821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

